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Compound of Interest

Compound Name: JNJ-39758979 dihydrochloride

Cat. No.: B608215

JNJ-39758979 Dihydrochloride Solutions:
Technical Support Center

This technical support center provides guidance on the long-term storage and stability of INJ-
39758979 dihydrochloride solutions for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)

Q1: What is INJ-39758979 dihydrochloride?

JNJ-39758979 dihydrochloride is a high-affinity and selective antagonist for the histamine H4
receptor (H4R).[1][2] It exhibits more than 80-fold selectivity for the H4 receptor over other

histamine receptors.[1][2] The compound is orally bioavailable and has been investigated for its
anti-inflammatory and antipruritic activities.[1][3]

Q2: In what solvents is INJ-39758979 dihydrochloride soluble?

JNJ-39758979 dihydrochloride is soluble in several common laboratory solvents. The
following table summarizes its solubility.
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Maximum Maximum
Solvent Concentration Concentration Notes
(mM) (mg/mL)
Based on MW of
Water 100 mM[1][2] 29.42 mg/mL
294.22 g/mol [1][2]
Some suppliers note
DMSO 100 mM[1][2] 29.42 mg/mL
210 mg/mL[4]
Ethanol - =10 mg/mL[4]

Note: The molecular weight of INJ-39758979 as the free base is 221.31 g/mol , while the
dihydrochloride salt is 294.22 g/mol .[1][5] Always use the batch-specific molecular weight
provided on the Certificate of Analysis for precise calculations.[1]

Q3: How should I prepare a stock solution?

It is recommended to prepare fresh solutions for immediate use whenever possible.[3] For a
detailed step-by-step guide, please refer to the "Experimental Protocols" section below. A
general workflow is also visualized in the diagram under that section.

Q4: How should I store the solid (powder) form of the compound?

Storage recommendations for the solid form of INJ-39758979 dihydrochloride vary slightly by
supplier. For optimal shelf life, adhere to the conditions specified on the product's vial and
Certificate of Analysis.

Storage Condition Duration Supplier Recommendation
Desiccate at Room Temp - R&D Systems / Tocris[1][2]
-20°C = 4 years Cayman Chemical[4]

-20°C 3 years InvivoChem[6]

4°C 2 years InvivoChem[6]

Q5: How should | store stock solutions for long-term stability?
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Once prepared, stock solutions should be stored in tightly sealed vials, protected from light,
and aliquoted to avoid repeated freeze-thaw cycles.[3][6]

Storage Temperature Recommended Duration Notes

Recommended for longest-
-80°C Up to 6 months[3][6]
term storage.

Suitable for shorter-term
-20°C Up to 1 month[3][6]
storage.

Q6: Is there detailed, publicly available data on the degradation pathways or long-term stability
of INJ-39758979 dihydrochloride in solution?

Currently, there are no comprehensive, publicly available studies detailing forced degradation,
degradation kinetics, or specific degradation pathways for INJ-39758979 dihydrochloride in
various solvents and conditions. The information available is primarily from commercial
suppliers and provides general storage guidelines. For experiments highly sensitive to
compound stability, researchers should consider performing their own stability validation for
their specific experimental conditions (e.g., solvent, concentration, temperature, and duration).

Troubleshooting Guide
Q: My compound is not dissolving properly. What should | do?
If you encounter solubility issues, consider the following steps:

 Verify the Solvent and Concentration: Double-check that you are using a recommended
solvent (e.g., DMSO or water) and that you have not exceeded the maximum solubility limits
(up to 100 mM).[1][2]

o Gentle Warming: Warm the solution gently (e.g., in a 37°C water bath) to aid dissolution.

e Sonication: Use a bath sonicator for a short period to help break up any solid aggregates.[3]

[5]
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» Use Fresh Solvent: Ensure you are using high-purity, anhydrous solvent (especially for
DMSO, which can be hygroscopic).

Q: | observed precipitation in my stock solution after storing it in the freezer. Is it still usable?
Precipitation can occur if the compound's solubility limit is exceeded at a lower temperature.

o Re-dissolve: Before use, allow the vial to equilibrate to room temperature for at least 60
minutes. Then, warm it gently and vortex or sonicate to ensure all precipitate has redissolved
completely.

» Visual Inspection: Always visually inspect the solution to ensure it is clear before making
dilutions for your experiment.

» Consider Lower Concentration: If precipitation is a recurring issue, consider preparing and
storing a slightly less concentrated stock solution.

Q: My experimental results are inconsistent. Could the stability of my JNJ-39758979
dihydrochloride solution be the cause?

Inconsistent results can be a sign of compound degradation.

o Prepare Fresh Solutions: The most reliable practice is to prepare solutions fresh on the day
of the experiment.[3]

e Avoid Repeated Freeze-Thaw Cycles: Use aliquots for your stock solutions to avoid
subjecting the entire stock to multiple temperature changes.[6]

o Protect from Light: Store stock solutions in amber vials or wrap clear vials in foil to protect
them from light, as recommended by some suppliers.[3][5]
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Caption: Troubleshooting workflow for JNJ-39758979 solutions.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of INJ-39758979
dihydrochloride in DMSO.

Materials:

JNJ-39758979 dihydrochloride (solid)
Anhydrous, high-purity Dimethyl Sulfoxide (DMSQO)
Calibrated balance

Appropriate glass vial (e.g., amber glass)

Pipettes and sterile tips

Vortex mixer

Methodology:

Equilibration: Before opening, allow the vial of solid INJ-39758979 dihydrochloride to
equilibrate to room temperature for at least 60 minutes. This prevents condensation of
moisture on the compound.

Weighing: Weigh the desired amount of INJ-39758979 dihydrochloride in a clean, dry vial.
For example, to prepare 1 mL of a 10 mM solution, weigh out 2.94 mg (using a molecular
weight of 294.22 g/mol ).

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial.
For the example above, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex the solution until the solid is completely dissolved.
If necessary, gentle warming (to 37°C) or brief sonication can be used to facilitate
dissolution.
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o Storage: If not for immediate use, aliquot the stock solution into smaller, single-use volumes
in tightly sealed vials. Store the aliquots at -20°C for up to one month or at -80°C for up to six
months, protected from light.[3][6]
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Caption: Workflow for preparing a stock solution of JINJ-39758979.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [long-term storage and stability of JINJ-39758979
dihydrochloride solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b608215#long-term-storage-and-stability-of-jnj-
39758979-dihydrochloride-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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